Cas no 79037-37-9 (Estradiol-d)

• Product Name: Estradiol-d
• CAS No: 79037-37-9
• MF: C₁₈H₂₄O₂
• MW: 275.400450706482
• CID: 554171
• Update Time: 2024-10-27

Estradiol-d Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-16,16,17-d3-3,17-diol,(17b)-
• 17BETA-ESTRADIOL-16,16,17-D3
• 17α-Estradiol-16,16,17-d3
• 17β-Estradiol-16,16,17-d3
• Estradiol-d3
• β-Estradiol - d3
• A-Estradiol-16,16,17-d3
• Cimara-d3
• Estrace-d3
• Estraderm-d3
• Estradiol-[16,16,17-2H3]
• Estradot-d3
• Estring-d3
• Estrofem-d3
• Estrogel-d3
• Estradiol-d
• (17β)-Estra-1,3,5(10)-triene-16,16,17-d3-3,17-diol (ACI)

• Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17+,18+/m1/s1/i7D2,17D
• InChI Key： VOXZDWNPVJITMN-SPGJGCHISA-N
• SMILES： C[C@@]12[C@@]([2H])(O)C([2H])([2H])C[C@H]1[C@@H]1CCC3C=C(C=CC=3[C@H]1CC2)O

Computed Properties

• Exact Mass: 275.19600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 61.8

Experimental Properties

• Melting Point: 178-179 °C(lit.)
• Flash Point: 76℃
• PSA: 40.46000
• LogP: 3.60920

Estradiol-d Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 60-61-50-63-46-45
• Safety Instruction： 53-22-36/37/39-45
• Hazardous Material Identification：
• Safety Term：53-22-36/37/39-45
• Risk Phrases：R60; R61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives